Cas no 944-65-0 (Naphthalene, 1,4-diisocyano-)

• Product Name: Naphthalene, 1,4-diisocyano-
• CAS No: 944-65-0
• MF: C₁₂H₆N₂
• MW: 178.189442157745
• CID: 752276
• PubChem ID: 71423389
• Update Time: 2025-04-19

Naphthalene, 1,4-diisocyano- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,4-diisocyano-
• 1,4-diisocyanonaphthalene
• 944-65-0
• DTXSID30842218

• Inchi： 1S/C12H6N2/c1-13-11-7-8-12(14-2)10-6-4-3-5-9(10)11/h3-8H
• InChI Key： OJNBREVULCSCCW-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C=CC(=C2C=CC=CC2=1)[N+]#[C-]

Computed Properties

• Exact Mass: 178.053098200g/mol
• Monoisotopic Mass: 178.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 8.7Ų